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Compound of Interest

Compound Name: 2,5,6-Trimethylbenzoxazole

Cat. No.: B090905

For researchers, scientists, and professionals in drug development, securing a reliable supply
of specific chemical compounds is a critical first step in the research and development pipeline.
This technical guide provides an overview of commercial suppliers for 2,5,6-
trimethylbenzoxazole (CAS No. 19219-98-8), along with key technical data to facilitate
procurement and experimental planning. While detailed experimental protocols and specific
signaling pathway information for this particular compound are not readily available in the
public domain, this guide offers a foundational summary of its properties and sourcing.

Chemical Properties

2,5,6-Trimethylbenzoxazole is a heterocyclic organic compound with the molecular formula
C10H11NO and a molecular weight of 161.20 g/mol .[1][2][3][4] Its structure consists of a
benzene ring fused to an oxazole ring, with three methyl group substituents.

Commercial Suppliers

A number of chemical suppliers offer 2,5,6-trimethylbenzoxazole, typically for research and
development purposes. The purity and available quantities can vary between suppliers. It is
important to note that some suppliers, like Sigma-Aldrich, provide this compound as part of a
collection of rare chemicals and may not perform extensive analytical data collection, placing
the responsibility of confirming identity and purity on the buyer.
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Experimental Protocols and Signaling Pathways

As of the latest search, specific, detailed experimental protocols for the synthesis or application
of 2,5,6-trimethylbenzoxazole are not widely published in readily accessible scientific
literature. General methods for the synthesis of benzoxazoles, such as the Phillips
condensation involving the reaction of an ortho-aminophenol with a carboxylic acid, are known.
[8] One patent describes a method for synthesizing a related compound, 2-mercapto-6-
chlorobenzoxazole, which may offer some insights into potential synthetic strategies.[9]

Similarly, no specific signaling pathways that are directly modulated by 2,5,6-
trimethylbenzoxazole have been documented in the available literature. Research on other
benzoxazole derivatives has shown immunosuppressive activity by inhibiting T lymphocyte
proliferation through the JAK3/STATS5 signaling pathway, suggesting a potential area of
investigation for analogous compounds.[10]

Experimental Workflow for Compound Procurement
and Initial Characterization

For researchers acquiring 2,5,6-trimethylbenzoxazole, a typical initial workflow would involve
sourcing, identity and purity confirmation, and preparation for experimental use.

Sourcing Verification Experimental Preparation
Identify Commercial Request Quotation Initial Quality Control Analytical Validation Prepare Stock Prepare Working Proceed to
—> —|
[ Suppliers ] [ and Lead Time R (e (e.g., Visual Inspection) (e.g., NMR, HPLC-MS) Solution Solutions Experimentation

Click to download full resolution via product page

A typical workflow for the procurement and initial handling of a commercial chemical
compound.

General Structure of the Benzoxazole Core

The core chemical structure of benzoxazole is a bicyclic aromatic compound. Understanding
this fundamental structure is key to exploring its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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